
Application Note: Standardization of Sodium
Thiosulfate Solution using Potassium Iodate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Principle
This protocol details the standardization of a sodium thiosulfate (Na₂S₂O₃) solution using

potassium iodate (KIO₃) as a primary standard. The method is a classic example of an

iodometric titration. The process involves two key redox reactions. First, a precisely known

amount of potassium iodate, a strong oxidizing agent, is reacted with an excess of potassium

iodide (KI) in an acidic medium.[1] This reaction liberates a stoichiometric amount of iodine (I₂).

Reaction 1: Liberation of Iodine KIO₃ + 5KI + 3H₂SO₄ → 3I₂ + 3K₂SO₄ + 3H₂O[1]

The liberated iodine is then immediately titrated with the sodium thiosulfate solution to be

standardized. The endpoint is detected using a starch indicator, which forms a deep blue-black

complex with iodine.[2] The titration is complete when the blue color disappears.

Reaction 2: Titration of Iodine 2Na₂S₂O₃ + I₂ → Na₂S₄O₆ + 2NaI[1]

From the stoichiometry of these balanced equations, one mole of potassium iodate

corresponds to six moles of sodium thiosulfate. This relationship allows for the precise

calculation of the molarity of the sodium thiosulfate solution.
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Analytical balance (readable to ±0.0001 g)

50 mL Burette

25 mL Volumetric pipette

1000 mL, 250 mL, and 100 mL Volumetric flasks

250 mL Erlenmeyer flasks (x3)

Graduated cylinders

Magnetic stirrer and stir bars (optional)

Reagents:

Potassium iodate (KIO₃), analytical grade, dried at 110°C to a constant weight.[3][4]

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O).[1][5]

Potassium iodide (KI), iodate-free.

Sodium carbonate (Na₂CO₃), anhydrous.[5][6]

Sulfuric acid (H₂SO₄), concentrated or 1M solution.

Soluble starch indicator.

Deionized or distilled water.

Experimental Protocols
Preparation of Reagents
3.1.1 0.01 M Potassium Iodate (KIO₃) Standard Solution (1000 mL)

Accurately weigh approximately 2.14 g of previously dried potassium iodate.[7]

Quantitatively transfer the solid to a 1000 mL volumetric flask.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-005_7878.html?m=1
https://medikems.blogspot.com/2016/11/preparation-and-standardization-of-01-m.html?m=1
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/sodium-thiosulphate-pdf.pdf
https://zenodo.org/records/10815788/files/Preparation%20and%20Standardization%20of%20Sodium%20Thiosulfate%20Standard%20Solution.pdf
https://zenodo.org/records/10815788/files/Preparation%20and%20Standardization%20of%20Sodium%20Thiosulfate%20Standard%20Solution.pdf
https://www.pharmaguideline.com/2011/08/preparation-and-standardization-of-01-m_10.html
https://www.periodni.com/preparation_of_solutions.php?scq=KIO3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add approximately 500 mL of deionized water and swirl until the solid is completely

dissolved.

Dilute the solution to the calibration mark with deionized water, cap the flask, and invert

several times to ensure homogeneity.

Calculate the exact molarity based on the mass of KIO₃ weighed.

3.1.2 ~0.1 M Sodium Thiosulfate (Na₂S₂O₃) Solution (1000 mL)

Bring 1000 mL of deionized water to a boil for at least 15 minutes to sterilize it and expel

dissolved gases. Allow it to cool to room temperature.

Weigh approximately 25 g of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O).[6]

Dissolve the solid in about 800 mL of the boiled, cooled water.

Add approximately 0.2 g of sodium carbonate as a stabilizer to prevent decomposition by

bacteria or dissolved CO₂.[5][6]

Transfer the solution to a 1000 mL volumetric flask and dilute to the mark with the remaining

boiled water.

Mix thoroughly and store in a well-stoppered amber glass bottle. Allow the solution to stand

for at least 24 hours before standardization.[6]

3.1.3 1 M Sulfuric Acid (H₂SO₄) Solution (100 mL)

Carefully add 5.6 mL of concentrated sulfuric acid to approximately 80 mL of deionized water

in a beaker, while stirring. Caution: Always add acid to water.

Allow the solution to cool to room temperature.

Transfer the solution to a 100 mL volumetric flask and dilute to the mark with deionized

water.

3.1.4 Starch Indicator Solution (1%)
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Make a smooth paste of 1 g of soluble starch with about 5 mL of deionized water.[1]

Pour this paste, with constant stirring, into 100 mL of boiling deionized water.[8]

Boil for approximately 1 minute until the solution becomes clear or translucent.[9]

Allow the solution to cool. This solution should be prepared fresh daily for the best results.

[10]

Titration Workflow

Preparation

Titration Procedure

Prepare Standard
0.01 M KIO₃ Solution

1. Pipette 25.00 mL of KIO₃

solution into Erlenmeyer flask

Prepare ~0.1 M
Na₂S₂O₃ Solution

Rinse and fill burette
with Na₂S₂O₃ solution

4. Titrate with Na₂S₂O₃

until solution is pale yellow

2. Add ~1-2 g solid KI and
10 mL of 1 M H₂SO₄

3. Swirl and let stand in the dark
for 5-10 minutes

(Solution turns yellow-brown)

5. Add 1-2 mL of starch indicator
(Solution turns blue-black)

6. Continue titration dropwise
until blue color disappears

7. Record final volume and repeat
for a total of three trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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